Cas no 2137548-89-9 ((dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride)

• Product Name: (dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride
• CAS No: 2137548-89-9
• MF: C₆H₈ClNO₃S
• MW: 209.650619506836
• CID: 5973837
• PubChem ID: 165485753
• Update Time: 2025-10-25

(dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride
• EN300-1120549
• 2137548-89-9

• Inchi： 1S/C6H8ClNO3S/c1-4-5(2)11-6(8-4)3-12(7,9)10/h3H2,1-2H3
• InChI Key： QDHFTRAEGXHRKJ-UHFFFAOYSA-N
• SMILES： ClS(CC1=NC(C)=C(C)O1)(=O)=O

Computed Properties

• Exact Mass: 208.9913420g/mol
• Monoisotopic Mass: 208.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.6Ų

Additional information on (dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride

(Dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride (CAS No. 2137548-89-9): A Comprehensive Overview

(Dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride (CAS No. 2137548-89-9) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a methanesulfonyl chloride moiety with a dimethyl-1,3-oxazol-2-yl group. The combination of these functional groups imparts distinct chemical properties and reactivity profiles, making it a valuable reagent in various synthetic transformations.

The methanesulfonyl chloride functionality is well-known for its electrophilic nature, enabling it to participate in nucleophilic substitution reactions. This property makes it an excellent leaving group and a powerful tool for the synthesis of sulfonate esters and other derivatives. The dimethyl-1,3-oxazol-2-yl moiety, on the other hand, adds structural complexity and can influence the overall reactivity and selectivity of the molecule in different chemical reactions.

Recent research has highlighted the potential applications of (dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride in the development of novel pharmaceuticals and biologically active compounds. For instance, studies have shown that this compound can be used as an intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in various disease pathways. One notable example is its use in the synthesis of inhibitors for kinases, which are key targets in cancer therapy.

In addition to its role in pharmaceutical research, (dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride has also found applications in the synthesis of advanced materials and functional polymers. Its ability to undergo selective reactions with various nucleophiles allows for the creation of complex molecular architectures with tailored properties. This versatility has led to its use in the development of materials with enhanced mechanical strength, thermal stability, and optical properties.

The synthetic utility of (dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride is further enhanced by its compatibility with a wide range of reaction conditions. It can be readily prepared through well-established synthetic routes and is stable under typical laboratory conditions. However, care should be taken during handling due to its reactivity and potential for generating hazardous by-products when exposed to certain conditions.

To ensure safe and effective use, researchers are advised to follow standard safety protocols and handle this compound in well-controlled environments. Proper storage conditions, such as maintaining it at low temperatures and protecting it from moisture and air exposure, are essential to preserve its integrity and reactivity.

In conclusion, (dimethyl-1,3-oxazol-2-yl)methanesulfonyl chloride (CAS No. 2137548-89-9) is a highly valuable compound with a broad range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity profile make it an indispensable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in the scientific community.